2-{[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide
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Description
2-{[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C25H22Cl2N4OS and its molecular weight is 497.44. The purity is usually 95%.
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Scientific Research Applications
Radiosynthesis in Herbicide Studies
This chemical has applications in the synthesis of herbicides and safeners, as demonstrated in a study involving the radiosynthesis of a chloroacetanilide herbicide and a dichloroacetamide safener. The study highlights the compound's potential in studying metabolism and mode of action in agricultural chemicals (Latli & Casida, 1995).
Characterization in Pesticide Development
Research on N-derivatives of similar compounds indicates their potential use as pesticides. These compounds have been characterized by X-ray powder diffraction, underscoring their potential in developing new pesticides (Olszewska, Tarasiuk, & Pikus, 2011).
Enzyme Inhibition Studies
A series of compounds similar to the one has been synthesized and found to be active against enzymes like acetylcholinesterase and butyrylcholinesterase. This suggests potential applications in studying enzyme inhibition (Rehman et al., 2013).
Structural Analysis and Molecular Docking
Another study focused on the synthesis, pharmacological evaluation, molecular docking, and cytotoxicity studies of N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides. This research offers insights into the structure-activity relationship of such compounds, indicating their potential in drug discovery and development (Siddiqui et al., 2014).
Antibacterial and Antifungal Applications
Synthesis of related compounds has demonstrated antibacterial and antifungal properties, suggesting their potential use in developing new antimicrobial agents (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).
properties
IUPAC Name |
2-[[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,4-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22Cl2N4OS/c1-15-5-4-6-19(12-15)31-24(20-9-8-18(26)13-21(20)27)29-30-25(31)33-14-23(32)28-22-10-7-16(2)11-17(22)3/h4-13H,14H2,1-3H3,(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEFQSCYELZCKKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)NC3=C(C=C(C=C3)C)C)C4=C(C=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22Cl2N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.